Acetyl chloride Acetyl chloride Acetyl chloride appears as a colorless, fuming liquid with a pungent odor. Density 9.2 lb / gal. Flash point 40 °F. Vapor, which is heavier than air, irritates the eyes and mucous membranes. Corrosive to metals and tissue.
Acetyl chloride is an acyl chloride. It is functionally related to an acetic acid.
Brand Name: Vulcanchem
CAS No.: 75-36-5
VCID: VC20865217
InChI: InChI=1S/C2H3ClO/c1-2(3)4/h1H3
SMILES: CC(=O)Cl
Molecular Formula: C2H3ClO
CH3COCl
C2ClH3O
Molecular Weight: 78.50 g/mol

Acetyl chloride

CAS No.: 75-36-5

Cat. No.: VC20865217

Molecular Formula: C2H3ClO
CH3COCl
C2ClH3O

Molecular Weight: 78.50 g/mol

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Acetyl chloride - 75-36-5

Specification

Description Acetyl chloride appears as a colorless, fuming liquid with a pungent odor. Density 9.2 lb / gal. Flash point 40 °F. Vapor, which is heavier than air, irritates the eyes and mucous membranes. Corrosive to metals and tissue.
Acetyl chloride is an acyl chloride. It is functionally related to an acetic acid.
CAS No. 75-36-5
Molecular Formula C2H3ClO
CH3COCl
C2ClH3O
Molecular Weight 78.50 g/mol
IUPAC Name acetyl chloride
Standard InChI InChI=1S/C2H3ClO/c1-2(3)4/h1H3
Standard InChI Key WETWJCDKMRHUPV-UHFFFAOYSA-N
Impurities Acetyl chloride frequently contains 1-2% by weight of acetic acid or hydrochloric acid. Phosphorus or sulfur-containing acids may also be present in the commercial material.
SMILES CC(=O)Cl
Canonical SMILES CC(=O)Cl
Boiling Point 123.6 °F at 760 mmHg (NTP, 1992)
51 °C
Colorform Liquid
Colorless fuming liquid
Flash Point 40 °F (NTP, 1992)
4 °C
5 °C (41 °F) - closed cup
4 °C (40 °F) - closed cup
5 °C c.c.
Melting Point -170 °F (NTP, 1992)
-112.7 °C
-112 °C

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